4-(Chloromethyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole
Overview
Description
4-(Chloromethyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole, also known as CMEPO, is an organic compound belonging to the oxazole class of heterocyclic compounds. It is a highly versatile compound that has a wide range of applications in the fields of biochemistry, molecular biology, and pharmacology. It has been used in a variety of scientific experiments and has been found to have a number of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-(Chloromethyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole is not fully understood. However, it is believed to interact with proteins to modulate their activity. It has been shown to interact with histones, DNA, and other proteins, and to modify their structure and function. In addition, this compound has been shown to bind to and activate certain transcription factors, which can affect the expression of genes.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to affect the expression of genes, to modulate chromatin structure, and to alter the activity of proteins. In addition, it has been found to alter the activity of enzymes and to affect the metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
4-(Chloromethyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole has a number of advantages for laboratory experiments. It is easy to synthesize and has a high yield. In addition, it is relatively stable and can be stored for long periods of time. However, there are also some limitations to using this compound in laboratory experiments. It is a toxic compound, and it can interfere with other compounds in the reaction mixture. In addition, it can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for research involving 4-(Chloromethyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole. It could be used to study the effects of epigenetic modifications on gene expression and to develop new drugs. In addition, it could be used to develop new drug delivery systems and to study the structure and function of proteins. Finally, it could be used to study the mechanism of action of various drugs and to develop new therapeutic strategies.
Scientific Research Applications
4-(Chloromethyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole has been used in a variety of scientific experiments. It has been used to study the effects of chromatin structure on gene expression, to investigate the role of epigenetic modifications in gene regulation, and to study the mechanism of action of various drugs. In addition, it has been used to study the structure and function of proteins, and to develop new drug delivery systems.
properties
IUPAC Name |
4-(chloromethyl)-2-(4-ethoxyphenyl)-5-methyl-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClNO2/c1-3-16-11-6-4-10(5-7-11)13-15-12(8-14)9(2)17-13/h4-7H,3,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKQGEIDJLCDZOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC(=C(O2)C)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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